
Nootkatone as a Tick Repellent: A Comparative
Guide Based on Field Trials

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Nootkatone

CAS No.: 28834-25-5

Cat. No.: B10787617

Get Quote

For Immediate Release

Researchers, scientists, and drug development professionals now have access to a

comprehensive comparison of Nootkatone's efficacy as a tick repellent, benchmarked against

other commercially available alternatives. This guide synthesizes data from various field trials

to provide a clear, evidence-based overview of Nootkatone's performance.

Nootkatone, a naturally occurring compound found in grapefruits and Alaska yellow cedar, has

gained attention as a promising biopesticide for tick control.[1][2] Its dual-action as a repellent

and an acaricide makes it a compelling alternative to synthetic repellents. This guide provides a

detailed comparison of Nootkatone with established repellents such as DEET, Picaridin, and

IR3535, focusing on data from field validation studies.

Performance Comparison of Tick Repellents
The following table summarizes the quantitative data from various field and laboratory studies

on the efficacy of Nootkatone and other common tick repellents.
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Repellent
Active
Ingredient

Concentration(
s) Tested

Tick Species
Repellency
Efficacy &
Duration

Study Type

Nootkatone
0.84%

(emulsifiable)

Ixodes scapularis

(nymphs)

100% control for

1 week, declining

to 49% at 2

weeks.[3]

Field Trial

0.56% (lignin-

encapsulated)
Ixodes scapularis

100% control for

8 weeks.[3]
Field Trial

5%
Ixodes scapularis

(nymphs)

Significant

reduction in tick

counts compared

to control

(approx. 5 vs 40

nymphs).[4]

Field Trial

DEET 33% (cream)

Amblyomma

americanum

(nymphs)

97% protection

over 12 hours.[5]
Field Trial

20% & 30%

(aerosol on

clothing)

Ixodes dammini

(all stages)

86% and 92%

protection,

respectively, in 1-

hour trials.[5]

Field Trial

Not Specified

(treated flannel)

Ixodes

persulcatus & I.

ovatus

84.0% to 99.7%

repellency in

"human trap" and

"flag-dragging"

tests.[6]

Field Trial

7% + 1%

Eugenol (on

socks)

Amblyomma

sculptum

(nymphs)

88.5% repellency

after 120

minutes.[7]

Field Trial

Picaridin

(Icaridin)

20% (cream &

spray)

Dermacentor

variabilis &

Ixodes scapularis

Complete

protection for

Laboratory Study
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12.6 to 15.3

hours.[8]

19.2%

Anopheles spp.

& Culex

annulirostris

>95% protection

for 1 hour

against

Anopheles and 5

hours against

Culex.[9]

Field Trial

IR3535

10% (lotion) &

20%

(spray/aerosol)

Ixodes scapularis

Complete

protection for 9.1

to 12.2 hours.

[10][11]

Laboratory Study

Not Specified
Ixodes scapularis

(nymphs)

More effective

than DEET at

comparable

concentrations.

[10][11]

Laboratory Study

BioUD (2-

Undecanone)
7.75%

Dermacentor

variabilis

Repelled ticks for

at least 2.5 hours

after application

to skin.[12]

Laboratory Trial

8% & 30%
Dermacentor

variabilis

Repellent for 2.5

hours after skin

application.[13]

Laboratory Trial

Experimental Protocols
A generalized experimental workflow for field trials assessing tick repellent efficacy is outlined

below. Methodologies across studies share common principles, although specific parameters

may vary.

A typical field trial protocol involves the following steps:
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Subject Recruitment and Preparation: Human volunteers are recruited for the study.

Treatment areas on the subjects' bodies (e.g., forearms, legs) or clothing (e.g., socks,

trousers) are defined.

Repellent Application: A standardized dose of the repellent formulation is applied to the

designated treatment area. Control subjects or areas are treated with a placebo or left

untreated.

Exposure to Tick-Infested Environment: Subjects enter a known tick-infested area and

perform activities that simulate normal exposure, such as walking through vegetation.

Tick Counts: At predetermined intervals, the number of ticks on the treated and control areas

is counted. This can involve visual inspection and removal of ticks.

Data Analysis: The repellency is calculated based on the reduction in the number of ticks on

the treated subjects compared to the control subjects.
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Pre-Trial Phase

Trial Execution Phase

Post-Trial Phase

Subject Recruitment & 
Informed Consent

Definition of Treatment & 
Control Areas

Baseline Tick Population 
Assessment in Study Area

Randomized Application of 
Repellent & Placebo

Initiate Trial

Controlled Exposure to 
Tick-Infested Habitat

Timed Intervals for 
Tick Counting & Collection

Data Recording & 
Verification

Collect Data

Statistical Analysis of 
Repellency Efficacy

Report Generation & 
Conclusion
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Compound Identification
(e.g., Nootkatone)

In Vitro & Laboratory Assays
(e.g., Choice Tests, Vertical Migration)

Safety & Toxicological Assessment

Formulation Development
(e.g., Encapsulation, Creams, Sprays)

Controlled Field Trials
(Human Subjects) Efficacy & Duration Data

Regulatory Review & Approval
(e.g., EPA) Commercial Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Nootkatone as a Tick Repellent: A Comparative Guide
Based on Field Trials]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10787617/docs#nootkatone-as-a-tick-repellent-a-
comparative-guide-based-on-field-trials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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